N'-{[2-(2,4-dimethylphenoxy)acetyl]oxy}-3-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-3-yl)methylidene]amino] 2-(2,4-dimethylphenoxy)acetate
• InChI: InChI=1S/C16H17N3O3/c1-11-5-6-14(12(2)8-11)21-10-15(20)22-19-16(17)13-4-3-7-18-9-13/h3-9H,10H2,1-2H3,(H2,17,19)
• InChI Key: PSPMQZXGKIMDHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)ON=C(C2=CN=CC=C2)N)C
• Isomeric SMILES: CC1=CC(=C(C=C1)OCC(=O)O/N=C(/C2=CN=CC=C2)\N)C
• Molecular Formula: C16H17N3O3
• Molecular Weight: 299.32 g/mol

Description

N-{[2-(2,4-dimethylphenoxy)acetyl]oxy}-3-pyridinecarboximidamide, also known as Compound A, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of N'-{[2-(2,4-dimethylphenoxy)acetyl]oxy}-3-pyridinecarboximidamide A is not fully understood, but it is believed to act on multiple cellular pathways. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a critical role in inflammation and cancer development. This compound A also activates the Nrf2 pathway, which is involved in antioxidant defense and cell survival.
Biochemical and physiological effects:
This compound A has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the expression of adhesion molecules, which are involved in the recruitment of immune cells to sites of inflammation. This compound A has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-{[2-(2,4-dimethylphenoxy)acetyl]oxy}-3-pyridinecarboximidamide A in lab experiments is its ability to target multiple cellular pathways, making it a promising candidate for drug development. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its potential side effects.

Future Directions

There are several future directions for research on N'-{[2-(2,4-dimethylphenoxy)acetyl]oxy}-3-pyridinecarboximidamide A. One area of interest is its potential use in combination therapy with other drugs for the treatment of cancer and other diseases. Another area of interest is the development of more potent analogs of this compound A with improved pharmacological properties. Additionally, further research is needed to fully understand the mechanism of action of this compound A and its potential side effects.

Scientific Research Applications

N'-{[2-(2,4-dimethylphenoxy)acetyl]oxy}-3-pyridinecarboximidamide A has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. In preclinical studies, this compound A has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.